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Compound of Interest

Compound Name: Biotin-PEG10-Acid

Cat. No.: B15544919

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and application of Biotin-
PEG10-Acid, a key reagent for researchers, scientists, and professionals in drug development.
This document outlines the molecule's solubility in various solvents, details experimental
protocols for its use, and illustrates its mechanism of action in cellular uptake.

Core Properties of Biotin-PEG10-Acid

Biotin-PEG10-Acid is a heterobifunctional linker composed of a biotin molecule and a
carboxylic acid group, connected by a hydrophilic 10-unit polyethylene glycol (PEG) spacer.
This PEG chain is instrumental in conferring favorable solubility properties to the molecule and
any conjugate it forms, reducing aggregation and steric hindrance.[1]

Physicochemical Characteristics

Property Value

Molecular Formula Cs3He1N3014S

Molecular Weight 755.9 g/mol [2]

Appearance White to off-white solid or semi-solid

Solubility Profile
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The inclusion of the hydrophilic PEG spacer significantly enhances the solubility of Biotin-
PEG10-Acid in aqueous and many organic solvents.[2] While precise quantitative solubility
data for Biotin-PEG10-Acid is not readily available in published literature, qualitative
information from suppliers and data for structurally similar compounds provide a strong
indication of its solubility characteristics.

Qualitative Solubility

Solvent Solubility
Water Soluble[3][4]
Aqueous Buffers (e.g., PBS) Soluble[3]
Dimethyl Sulfoxide (DMSO) Soluble[3][4][5]
Dimethylformamide (DMF) Soluble[3][4][5]
Chloroform Soluble[3]
Methylene Chloride (DCM) Soluble[3][5]
Acetonitrile Soluble[5]
Alcohols Less Soluble[3]
Toluene Less Soluble[3]
Ether Not Soluble[3]

Quantitative Solubility of a Structurally Similar
Compound

A technical data sheet for a related long-chain PEGylated biotin compound, Biotin PEG Thiol,
indicates a solubility of 10 mg/mL in water, chloroform, and DMSO.[6] This provides a
reasonable estimate for the solubility of Biotin-PEG10-Acid.

Experimental Protocols

Determination of Aqueous Solubility (Shake-Flask
Method)
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The shake-flask method is a reliable technique for determining the thermodynamic solubility of
a compound.[7][8]

Materials:

Biotin-PEG10-Acid

e Solvent of choice (e.g., deionized water, PBS pH 7.4)

 Vials with screw caps

¢ Orbital shaker or vortex mixer

e Centrifuge

e Analytical balance

o HPLC or UV-Vis spectrophotometer for quantification

Procedure:

e Add an excess amount of Biotin-PEG10-Acid to a vial containing a known volume of the
solvent.

» Tightly cap the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C).

o Shake the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).

 After equilibration, centrifuge the suspension to pellet the undissolved solid.

o Carefully withdraw an aliquot of the clear supernatant.

» Dilute the supernatant with the solvent to a concentration within the linear range of the
analytical method.

e Quantify the concentration of Biotin-PEG10-Acid in the diluted supernatant using a
calibrated HPLC or UV-Vis spectrophotometer.

o Calculate the solubility of the compound in the chosen solvent.
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Experimental Workflow for Solubility Determination
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Workflow for Shake-Flask Solubility Determination
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Amine Coupling Bioconjugation Workflow
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Targeting Cancer Cells via the SMVT Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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